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Compound of Interest

Compound Name: Galaxolide
CAS No.: 1222-05-5
Cat. No.: B129953
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental risks associated with the
polycyclic musk, Galaxolide, and the historically significant nitro musks, primarily Musk Xylene
and Musk Ketone. The following sections summarize key physicochemical properties,
environmental fate, and ecotoxicological data, supported by experimental protocols and visual
diagrams to facilitate a comprehensive understanding.

Data Summary

The quantitative data for Galaxolide, Musk Xylene, and Musk Ketone are summarized in the
tables below for easy comparison.

Table 1: Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b129953#bc-rfq
https://www.benchchem.com/product/b129953/docs?utm_src=pdf-body#galaxolide-vs-nitro-musks-a-comparative-environmental-risk-assessment
https://www.benchchem.com/product/b129953/docs?utm_src=pdf-body#galaxolide-vs-nitro-musks-a-comparative-environmental-risk-assessment
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129953?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Property Galaxolide (HHCB) Musk Xylene (MX) Musk Ketone (MK)
Molecular Formula C1sH260 C12H15N30s C14H18N20s
Molecular Weight (
258.4 297.27 294.3
g/mol )
Log Kow (Octanol-
Water Partition 5.3-5.9[1] ~4.9 ~4.3
Coefficient)
Water Solubility 1.65 - 1.99 (at 25°C)
0.15[3] 0.46

(mg/L)

[2]

Vapor Pressure
(mmHg at 25°C)

0.000143 (at 23°C)[4]

<0.001 (at 20°C)[5]

Data not readily

available

Table 2: Environmental Fate

Parameter

Galaxolide (HHCB)

Musk Xylene (MX)

Musk Ketone (MK)

Persistence

Moderately persistent;
undergoes primary

degradation but

Very persistent in
water (>150 days),

Environmentally

Bioaccumulation

Potential

) ) less so in soil (<60 persistent.
ultimate degradation
) days).
is slow.
Moderate;
Moderate

Bioconcentration
Factor (BCF) in fish:
600-1600.

High; BCF in fish:
1,400-6,810.

bioaccumulation

potential.

Primary Degradation

Oxidation to form

metabolites such as

Reduction of nitro

groups to amino

Reduction of a nitro

group to an amino

Pathway Galaxolidone (HHCB- _
metabolites. group.
lactone).
Table 3: Ecotoxicity
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Endpoint

Galaxolide (HHCB)

Musk Xylene (MX)

Musk Ketone (MK)

Algae (Growth
Inhibition)

IC10 for P. tricornutum:
0.127 pg/L.

Toxic effects

observed.

72h NOEC for algae:
0.088 mg/L.

Toxic effects on larval Reproductive toxicity

Invertebrates (e.g., Toxic effects

used to determine
PNEC of 1.1 pg/L.

i development of
Daphnia magna) observed.

copepods.

Antagonistic activity
on estrogen receptors;

Fish (e.g., Rainbow S )
inhibits E2-induced

Can have estrogenic Can have estrogenic

Trout, Zebrafish) ] ] effects. effects.
vitellogenin
production.

Predicted No-Effect

Concentration (PNEC) 6.8 pg/L 1.1 pg/L 6.3 pg/L

for aquatic organisms

Experimental Protocols

The ecotoxicological and bioaccumulation data presented in this guide are primarily derived
from studies following standardized international guidelines, such as those established by the
Organisation for Economic Co-operation and Development (OECD).

Toxicity Testing: Acute and chronic toxicity tests for aquatic organisms are generally conducted
following OECD Guidelines for the Testing of Chemicals. For example:

e OECD 201: Alga, Growth Inhibition Test.

o OECD 202:Daphnia sp., Acute Immobilisation Test.
o OECD 203: Fish, Acute Toxicity Test.

o OECD 210: Fish, Early-life Stage Toxicity Test.

e OECD 211:Daphnia magna Reproduction Test.
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These protocols involve exposing the test organisms to a range of concentrations of the test
substance under controlled laboratory conditions. Endpoints such as mortality, growth
inhibition, and reproductive effects are then measured to determine values like the ECso
(median effective concentration) and NOEC (no-observed-effect concentration).

Bioconcentration Factor (BCF) Determination: The BCF is a critical parameter for assessing the
bioaccumulation potential of a substance. It is typically determined following OECD Guideline
305: Bioaccumulation in Fish: Aqueous and Dietary Exposure. This guideline outlines a method
for exposing fish to a chemical in water and measuring its concentration in the fish tissue and
the water over time until a steady state is reached. The BCF is then calculated as the ratio of
the concentration of the chemical in the fish to the concentration in the water.

Analytical Methods: The determination of Galaxolide and nitro musks in environmental and
biological samples is typically performed using advanced analytical techniques such as gas
chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography
(HPLC). Sample preparation often involves solid-phase extraction (SPE) to concentrate the
analytes from the sample matrix.

Mandatory Visualization
Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams, created using the DOT language, illustrate key molecular mechanisms
of toxicity and a general experimental workflow for environmental risk assessment.
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Endocrine Distuption Pathway

Activates/inhibits Hormone Response Element Altered Protein Synthesis

Galaxolide / Nitro Musks Estrogen Receptor (ER)

Inhibition of Multidrug Efflux Transporters (MXR)

Increased Intracellular Accumulation of Xenobiotics Enhanced Toxicity

Inhibits

Other Xenobiotics

Galaxolide / Nitro Musks Multidrug Efflux Transporter (e.g
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Environmental Risk Assessment Workflow

Data Collection
(Physicochemical, Fate, Ecotox)

RN

Predicted Environmental Predicted No-Effect
Concentration (PEC) Estimation Concentration (PNEC) Derivation

N/

Risk Characterization
(RQ = PEC/ PNEC)

y

Risk Conclusion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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